Cas no 2138227-91-3 (5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)-)
5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)-
-
- Inchi: 1S/C6HCl5N2O/c7-3-2(1-14)4(8)13-5(12-3)6(9,10)11/h1H
- InChI Key: BAKHKFZTBKKEHX-UHFFFAOYSA-N
- SMILES: C1(C(Cl)(Cl)Cl)=NC(Cl)=C(C=O)C(Cl)=N1
5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790304-0.05g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 0.05g |
$959.0 | 2024-05-22 | |
| Enamine | EN300-790304-0.1g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 0.1g |
$1005.0 | 2024-05-22 | |
| Enamine | EN300-790304-0.25g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 0.25g |
$1051.0 | 2024-05-22 | |
| Enamine | EN300-790304-0.5g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 0.5g |
$1097.0 | 2024-05-22 | |
| Enamine | EN300-790304-1.0g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 1.0g |
$1142.0 | 2024-05-22 | |
| Enamine | EN300-790304-2.5g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 2.5g |
$2240.0 | 2024-05-22 | |
| Enamine | EN300-790304-5.0g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 5.0g |
$3313.0 | 2024-05-22 | |
| Enamine | EN300-790304-10.0g |
4,6-dichloro-2-(trichloromethyl)pyrimidine-5-carbaldehyde |
2138227-91-3 | 95% | 10.0g |
$4914.0 | 2024-05-22 |
5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)-
5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)- (CAS No. 2138227-91-3)
The compound 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)- (CAS No. 2138227-91-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their unique chemical properties and biological activities. The molecule features a pyrimidine ring system with substituents at positions 4, 5, and 6, including a trichloromethyl group and aldehyde functionalities. These structural features make it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.
Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral and anticancer agents. The 4,6-dichloro substitution pattern in this compound is known to enhance its stability and bioavailability, making it a valuable intermediate in the synthesis of complex pharmaceutical compounds. Additionally, the presence of a trichloromethyl group introduces unique electronic properties that can be exploited in designing molecules with specific reactivity or selectivity.
One of the most intriguing aspects of 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)- is its role as a building block in the construction of heterocyclic compounds. Researchers have demonstrated that this compound can undergo various transformations, such as alkylation and cyclization reactions, to form more complex structures with enhanced functional properties. For instance, its use in the synthesis of nucleoside analogs has shown promise in antiviral therapy due to its ability to inhibit viral replication mechanisms.
In terms of synthesis, this compound is typically prepared through a multi-step process involving chlorination and aldehyde formation reactions. The exact methodology often depends on the desired purity and scale of production. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, aligning with current trends toward sustainable chemistry practices.
From an applications perspective, 5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)- has shown potential in several areas beyond traditional pharmaceuticals. For example, its use as a precursor in the development of advanced materials for optoelectronic devices has been explored due to its ability to modulate electronic properties at the molecular level. Furthermore, its role in catalysis has been investigated, with studies indicating that it can act as an effective ligand in transition metal-catalyzed reactions.
Looking ahead, ongoing research into this compound is expected to uncover new avenues for its application. Collaborative efforts between academic institutions and industry are likely to drive innovation in both its synthesis and utilization. As computational chemistry tools continue to advance, detailed insights into the molecular behavior of 5-Pyrimidinecarboxaldehyde will further enhance its potential as a versatile building block in chemical research.
2138227-91-3 (5-Pyrimidinecarboxaldehyde, 4,6-dichloro-2-(trichloromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)